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Compound of Interest

Compound Name: 3-Sulfopropyl methacrylate

cat. No.: B1212002

An In-depth Technical Guide on the Safety and Handling of 3-Sulfopropyl Methacrylate
Potassium Salt

This guide provides comprehensive safety and handling information for 3-Sulfopropyl
methacrylate potassium salt, tailored for researchers, scientists, and professionals in drug
development. The following sections detail the material's properties, associated hazards, and
recommended procedures for safe use, emergency response, and disposal.

Chemical and Physical Properties

The following table summarizes the key physical and chemical properties of 3-Sulfopropyl
methacrylate potassium salt.
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Property Value Reference

Methacrylic Acid 3-Sulfopropyl
Synonyms Ester Potassium Salt, 3-SPM [1112][3]
Potassium salt

CAS Number 31098-21-2 [1][4][5]
Molecular Formula C7H11KO5S [4115][6]
Molecular Weight 246.32 g/mol [11[4116]
Appearance White to almost white powder 1]
or crystal

Melting Point 295 °C (decomposes) [1]8]
Solubility Water-soluble 9]
Purity >97.0% (HPLC) [2]17]

Hazard Identification and Classification

3-Sulfopropyl methacrylate potassium salt is classified as a hazardous substance. The
following table outlines its hazard classifications and statements.
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Hazard . .
o GHS Pictogram Signal Word Hazard Statements
Classification
Skin ) )
] o GHSO07 (Exclamation ] H315: Causes skin
Corrosion/Irritation Warning o
mark) irritation.[4][8]
(Category 2)
Serious Eye ) )
o GHSO07 (Exclamation ) H319: Causes serious
Damage/Eye Irritation Warning L
mark) eye irritation.[4][8]
(Category 2A)
) o ) H317: May cause an
Skin Sensitization GHSO07 (Exclamation ] ) i .
Warning allergic skin reaction.
(Category 1/1A) mark)
[11[2]
Specific Target Organ
Toxicity - Single ) H335: May cause
GHSO07 (Exclamation ] ) o
Exposure (Category 9 Warning respiratory irritation.[4]
mar
3), Respiratory Tract [8]
Irritation

Safe Handling and Storage

Adherence to proper handling and storage protocols is crucial to ensure safety when working
with 3-Sulfopropyl methacrylate potassium salt.

Handling

e Engineering Controls: Work in a well-ventilated area. Use a local exhaust ventilation system,
such as a fume hood, to minimize exposure to dust and vapors.[4][10]

» Personal Protective Equipment (PPE):
o Eye Protection: Wear safety glasses with side-shields or chemical safety goggles.[1][4]

o Hand Protection: Wear protective gloves. Nitrile gloves provide short-term protection
against small splashes. For more than incidental contact, supported polyvinyl alcohol
(PVA) gloves are recommended.[1][2][10]
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o Respiratory Protection: If dust is generated, use a NIOSH-approved N95 dust mask or
higher-level respirator.[1]

o Skin and Body Protection: Wear a lab coat or other protective clothing to prevent skin
contact.[11]

o Hygiene Practices: Wash hands thoroughly with soap and water after handling and before
breaks.[4][11] Contaminated work clothing should not be allowed out of the workplace and
should be laundered separately before reuse.[2][11]

Storage

» Conditions: Store in a cool, dry, and dark place in a tightly sealed container.[3][7]
Recommended storage temperature is below 15°C.[7]

e Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and
peroxides.[6][12]

» Container Integrity: Prevent physical damage to containers.[11]

Emergency Procedures
First Aid Measures

e Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek medical attention.[4]

o Skin Contact: Immediately wash the affected area with plenty of soap and water. Remove
contaminated clothing. If skin irritation or a rash occurs, get medical advice.[2][3][4]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy
to do. Continue rinsing. Get immediate medical attention.[4]

 Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth
to an unconscious person. Seek medical attention.[4][13]

Fire-Fighting Measures
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» Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[13]

» Specific Hazards: This material is a combustible solid.[11] Dust clouds may form an
explosive mixture with air.[11] Hazardous combustion products include carbon oxides.

o Protective Equipment: Firefighters should wear self-contained breathing apparatus (SCBA)
and full protective gear.[13]

Accidental Release Measures

o Personal Precautions: Evacuate personnel to a safe area. Wear appropriate personal
protective equipment (see Section 3.1). Avoid breathing dust and contact with skin and eyes.

[4][11]
e Environmental Precautions: Prevent the product from entering drains.[4][13]
o Containment and Cleanup:

o Minor Spills: Use dry clean-up procedures to avoid generating dust. Sweep or shovel the
material into a clean, dry, labeled, and sealable container for disposal.[11]

o Major Spills: Alert emergency responders. Control personal contact by wearing protective
clothing.[11]

Disposal Considerations

Dispose of contents and containers in accordance with local, regional, and national regulations.
Offer surplus and non-recyclable solutions to a licensed disposal company.[2][13]

Experimental Protocols

Detailed experimental protocols for safety testing were not available in the reviewed literature.
The following represents a generalized workflow for handling the chemical in a laboratory

setting.
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General Laboratory Handling Workflow for 3-Sulfopropyl Methacrylate Potassium Salt
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Caption: General laboratory handling workflow.
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Visualizations

The following diagrams illustrate key logical relationships in the safety and handling of 3-
Sulfopropyl methacrylate potassium salt.
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Caption: Emergency response decision tree.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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